Cas no 2243506-95-6 (Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-)

• Product Name: Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-
• CAS No: 2243506-95-6
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 5263116
• Update Time: 2025-05-23

Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-

• Inchi： 1S/C25H23NO4/c1-15(2)16-12-7-13-21(24(27)28)23(16)26-25(29)30-14-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,15,22H,14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： DXMLUZIOCWLADL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(C)C)=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-

Benzoic Acid, 2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-

The compound Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)-, with the CAS number 2243506-95-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted at the 2-position with a fluorenylmethoxycarbonyl (Fmoc) group and at the 3-position with a tert-butyl group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in this area.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The Fmoc group, due to its stability under basic conditions and ease of removal under acidic conditions, has been extensively used in solid-phase peptide synthesis (SPPS). This makes Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)- a valuable intermediate in the synthesis of complex peptides and proteins. Moreover, the tert-butyl group at the 3-position provides steric hindrance, which can influence the conformational properties of the molecule, making it suitable for studying structure-function relationships in bioactive compounds.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the starting materials and desired purity. For instance, the introduction of the Fmoc group can be achieved via a coupling reaction using an appropriate coupling agent such as HATU or EDCl. The tert-butyl group can be introduced via alkylation or through pre-existing substituents on the aromatic ring.

The application of this compound extends beyond peptide synthesis. Its structure makes it a potential candidate for use in materials science, particularly in the development of novel polymers or as a building block for more complex molecules. Additionally, recent research has explored its role in medicinal chemistry, where it has been used as a scaffold for designing bioactive molecules with potential therapeutic applications.

In conclusion, Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(1-methylethyl)- is a versatile compound with significant potential in various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers working in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and methods for its use, this compound will undoubtedly remain an important focus in chemical research.